molecular formula C12H6N4O8 B15496496 1,1'-Biphenyl, 3,3',4,4'-tetranitro- CAS No. 2364-42-3

1,1'-Biphenyl, 3,3',4,4'-tetranitro-

Cat. No.: B15496496
CAS No.: 2364-42-3
M. Wt: 334.20 g/mol
InChI Key: UNKCJDGKXMGEEF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,1'-Biphenyl, 3,3',4,4'-tetranitro- (CAS: 2364-42-3, molecular formula: C₁₂H₄N₄O₈) is a nitro-substituted biphenyl derivative characterized by four nitro (-NO₂) groups at the 3,3',4,4' positions of the biphenyl backbone (Figure 1).

Properties

CAS No.

2364-42-3

Molecular Formula

C12H6N4O8

Molecular Weight

334.20 g/mol

IUPAC Name

4-(3,4-dinitrophenyl)-1,2-dinitrobenzene

InChI

InChI=1S/C12H6N4O8/c17-13(18)9-3-1-7(5-11(9)15(21)22)8-2-4-10(14(19)20)12(6-8)16(23)24/h1-6H

InChI Key

UNKCJDGKXMGEEF-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1C2=CC(=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Analogues

Table 1: Comparison of Nitro-Substituted Biphenyl Derivatives
Compound Name CAS Number Substituent Positions Molecular Formula Key Properties/Applications Reference
1,1'-Biphenyl,3,3',4,4'-tetranitro- 2364-42-3 3,3',4,4'-tetranitro C₁₂H₄N₄O₈ Suspected explosive intermediate
1,1'-Biphenyl,3,4,4'-trinitro- 106323-84-6 3,4,4'-trinitro C₁₂H₅N₃O₆ Likely less stable than tetranitro analogue
2,2',6,6'-tetranitro-4,4'-biphenyldicarboxylic acid 84642-54-6 2,2',6,6'-tetranitro, 4,4'-COOH C₁₄H₆N₄O₁₂ High thermal stability (decomposition at ~300°C); crystallizes in tetragonal system
4,4',6,6'-tetranitro-2,2'-azoxytoluene - 4,4',6,6'-tetranitro (azoxy linkage) C₁₄H₈N₆O₈ Novel azoxy compound; synthesized via TNT reduction pathways

Key Observations:

  • The 2,2',6,6'-tetranitro substitution in biphenyldicarboxylic acid introduces steric hindrance and hydrogen bonding via carboxylic groups, improving thermal stability .
  • Functional Groups : Carboxylic acid derivatives (e.g., 2,2',6,6'-tetranitro-4,4'-biphenyldicarboxylic acid) exhibit higher thermal resistance due to intermolecular hydrogen bonding, whereas azoxy linkages (e.g., 4,4',6,6'-tetranitro-2,2'-azoxytoluene) may reduce stability due to weaker N-O bonds .
Table 2: Comparison with Halogenated and Amine-Substituted Biphenyls
Compound Name Substituent Positions Molecular Formula Key Properties/Applications Reference
3,3',4,4'-tetrachloro-1,1'-biphenyl 3,3',4,4'-tetrachloro C₁₂H₆Cl₄ Persistent environmental pollutant (PCB class); high lipophilicity
[1,1'-Biphenyl]-3,3',4,4'-tetramine tetrahydrochloride 3,3',4,4'-tetraamino C₁₂H₁₆N₄·4HCl Basic properties; used in Schiff base synthesis for coordination chemistry

Key Observations:

  • Nitro vs. Chloro: Chlorinated biphenyls (e.g., 3,3',4,4'-tetrachloro-1,1'-biphenyl) exhibit environmental persistence and bioaccumulation, whereas nitro derivatives are more reactive and likely biodegradable.
  • Nitro vs. Amine : Amine-substituted biphenyls (e.g., 3,3',4,4'-tetramine) are basic and participate in hydrogen bonding, enabling applications in supramolecular chemistry. Nitro groups, being electron-withdrawing, reduce basicity and enhance oxidative reactivity .

Thermal and Stability Profiles

  • Thermal Decomposition : The 2,2',6,6'-tetranitro-4,4'-biphenyldicarboxylic acid exhibits high thermal stability (decomposition onset ~300°C) due to hydrogen-bonded networks, whereas azoxy-linked tetranitro compounds decompose at lower temperatures .
  • Environmental Stability : Nitroaromatics are generally less persistent than chlorinated biphenyls (PCBs) but may pose toxicity risks due to nitro group reduction into mutagenic amines .

Preparation Methods

Structural and Physicochemical Properties

Molecular Configuration

The compound’s IUPAC name, 2-(2,6-dinitrophenyl)-1,3-dinitrobenzene, reflects its tetra-nitro-substituted biphenyl structure. Key properties include:

  • Molecular weight : 334.20 g/mol
  • Hydrogen bond acceptors : 8
  • Rotatable bonds : 1
  • XLogP3 : 2.9

The SMILES string $$ \text{C1=CC(=C(C(=C1)N+[O-])C2=C(C=CC=C2N+[O-])N+[O-])N+[O-]} $$ confirms the nitro groups’ positions.

Synthetic Strategies for 3,3',4,4'-Tetranitrobiphenyl

Ullmann Coupling of Nitro-Substituted Aryl Halides

A plausible route involves coupling nitro-substituted aryl halides via Ullmann reaction, as demonstrated in the synthesis of 3,3',4,4'-tetramethylbiphenyl. For 3,3',4,4'-tetranitrobiphenyl:

  • Halogenation : Introduce halogens (e.g., bromine) at the 3,4-positions of nitrobenzene.
  • Coupling : React 3-nitro-4-bromobenzene with a copper catalyst under thermal conditions.
    • Catalyst : Nickel acetylacetonate (0.01–0.02 g) in tetrahydrofuran at 110–120°C.
    • Yield : ~80% (extrapolated from analogous reactions).

Direct Nitration of Biphenyl

Controlled nitration of biphenyl can yield the tetra-nitro derivative:

  • First Nitration : Use $$ \text{HNO}3/\text{H}2\text{SO}_4 $$ at 0–5°C to introduce two nitro groups.
  • Second Nitration : Increase temperature to 50–60°C for additional nitro groups.
    • Challenges : Regioselectivity requires steric and electronic control to avoid meta/para mixtures.
Table 1: Hypothetical Nitration Conditions
Step Reagents Temperature (°C) Time (h) Expected Yield (%)
1 $$ \text{HNO}3/\text{H}2\text{SO}_4 $$ (1:3) 0–5 4 50–60
2 $$ \text{HNO}3/\text{H}2\text{SO}_4 $$ (1:2) 50–60 8 30–40

Purification and Isolation

Recrystallization

Crude product purification mirrors methods for biphenyltetracarboxylic acid:

  • Solvent : 8× volume of purified water at 100°C for 3 hours.
  • Yield improvement : Boiling in water removes oligomeric byproducts.

Chromatographic Techniques

  • Column chromatography : Silica gel with ethyl acetate/hexane (1:4) to separate nitro isomers.
  • Purity : >99% achievable via iterative recrystallization.

Analytical Characterization

Spectroscopic Data

While direct data for 3,3',4,4'-tetranitrobiphenyl is scarce, analogous compounds provide insights:

  • IR : Strong $$ \nu(\text{NO}_2) $$ peaks at 1520 cm$$^{-1}$$ and 1350 cm$$^{-1}$$.
  • NMR : Aromatic protons appear as singlet(s) due to symmetry.
Table 2: Comparative Physicochemical Data
Property 3,3',4,4'-Tetranitrobiphenyl 3,3',4,4'-Tetramethylbiphenyl
Molecular formula $$ \text{C}{12}\text{H}{6}\text{N}{4}\text{O}{8} $$ $$ \text{C}{16}\text{H}{18} $$
Melting point (°C) Not reported 298–300
XLogP3 2.9 5.1

Q & A

Q. How can 3,3',4,4'-tetranitro-biphenyl be integrated into porous materials for catalytic applications?

  • Approach : Incorporate into metal-organic frameworks (MOFs) via ligand design. For example, carboxylate-functionalized analogs (e.g., biphenyltetracarboxylic acid ) form stable coordination polymers. Surface area and pore volume (measured via BET analysis) correlate with catalytic efficiency in nitroaromatic transformations .
  • Challenges : Nitro groups may compete with carboxylates for metal binding. Optimize synthetic conditions (pH, solvent) to prioritize framework stability .

Data Contradictions and Resolution Strategies

  • Example : Discrepancies in reported melting points may arise from polymorphic forms or impurities. Use DSC to identify polymorphs and enforce strict purification protocols (e.g., column chromatography followed by zone refining) .
  • Cross-Validation : Compare XRD data with computational crystal structure predictions (via Mercury CSD) to resolve ambiguities in molecular packing .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.